3,3-Difluoro-2,2-dimethylindan-1-ol

• CAS No.: 1034921-57-7
• Molecular Formula: C11H12F2O
• Molecular Weight: 198.21 g/mol
• IUPAC Name: 3,3-difluoro-2,2-dimethyl-1H-inden-1-ol
• InChI: InChI=1S/C11H12F2O/c1-10(2)9(14)7-5-3-4-6-8(7)11(10,12)13/h3-6,9,14H,1-2H3
• InChI Key: GIGHHVCUNKQLFR-UHFFFAOYSA-N
• Canonical SMILES: CC1(C(C2=CC=CC=C2C1(F)F)O)C

Description

3,3-Difluoro-2,2-dimethylindan-1-ol is a fluorinated indan-1-ol derivative featuring two methyl groups at the 2,2-positions and two fluorine atoms at the 3,3-positions on the indane ring. Fluorination at the 3,3-positions likely enhances its metabolic stability and lipophilicity compared to non-fluorinated analogs, making it a candidate for bioactive molecule development .

Comparison with Similar Compounds

Structural and Physical Properties

The table below compares key physical and structural properties of 3,3-Difluoro-2,2-dimethylindan-1-ol with related compounds:

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Physical State	Boiling Point (°C)	Melting Point (°C)	Key Substituents
This compound*	C₁₁H₁₂F₂O	198.21 (calculated)	Solid (inferred)	N/A	N/A	2,2-dimethyl; 3,3-difluoro
1-But-3-en-1-yl-5-(4-hydroxyphenyl)-2,2-dimethylindan-1-ol (28a)	C₂₂H₂₄O₂	320.43	Colorless solid	N/A	N/A	2,2-dimethyl; 5-(4-hydroxyphenyl)
l-tert-Butylethynyl-2,2-dimethylindan-1-ol	C₁₈H₂₄O	256.39	Liquid	99–100°C (0.5 mm Hg)	N/A	2,2-dimethyl; tert-butylethynyl
3-(Diethylamino)-2,2-dimethyl-propan-1-ol	C₉H₂₁NO	159.27	Clear liquid	226.6	N/A	2,2-dimethyl; 3-diethylamino

Notes:

• The fluorinated indan-1-ol derivative is inferred to be a solid due to the crystalline nature of similar indan-1-ol analogs .
• Fluorine substitution increases molecular weight and likely enhances thermal stability compared to non-fluorinated derivatives.

Reactivity and Stability

• Stability : Fluorinated compounds generally exhibit enhanced chemical stability due to strong C-F bonds, reducing susceptibility to oxidation or hydrolysis .